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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxybutanenitrile, a

versatile chemical intermediate. It covers its nomenclature, chemical structure,

physicochemical properties, and a detailed experimental protocol for its synthesis.

Synonyms and Identifiers
2-Hydroxybutanenitrile is known by several names in scientific literature and chemical

databases. A comprehensive list of its synonyms and identifiers is provided in Table 1 for easy

reference.
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Identifier Type Value

IUPAC Name 2-hydroxybutanenitrile[1]

Common Synonyms
2-Hydroxybutyronitrile, Propionaldehyde

cyanohydrin

CAS Number 4476-02-2[2]

Molecular Formula C4H7NO[1]

SMILES CCC(C#N)O[1]

InChI
InChI=1S/C4H7NO/c1-2-4(6)3-

5/h4,6H,2H2,1H3[1]

InChIKey NHSSTOSZJANVEV-UHFFFAOYSA-N[1]

Chemical Structure
2-Hydroxybutanenitrile is a simple aliphatic nitrile possessing a hydroxyl group on the carbon

atom adjacent to the nitrile functionality. This bifunctional nature makes it a valuable precursor

in organic synthesis.
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Preparation

Reaction

Work-up and Purification

Dissolve Sodium Bisulfite in Water

Cool Propanal and Sodium Cyanide Solutions to 0°C

Add Propanal to Bisulfite Solution

Add Sodium Cyanide Solution

Stir at 0°C for 2 hours

Decant Supernatant

Extract with Ethyl Ether

Wash with Brine

Dry with MgSO₄

Remove Ether via Rotary Evaporation

Acidify with HCl

Distill to Obtain Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxybutanenitrile | C4H7NO | CID 20553 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemsynthesis.com [chemsynthesis.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxybutanenitrile:
Synonyms, Structure, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294457#2-hydroxybutanenitrile-synonyms-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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